Cas no 1806593-69-0 (4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid)

• Product Name: 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid
• CAS No: 1806593-69-0
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• CID: 4940306
• Update Time: 2025-10-08

4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid

• Inchi： 1S/C14H18O6/c1-3-20-12(15)7-5-9-4-6-10(11(8-9)19-2)13(16)14(17)18/h4,6,8,13,16H,3,5,7H2,1-2H3,(H,17,18)
• InChI Key： XXYKQNSBPCVXGD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C(=O)O)O)CCC(=O)OCC

Computed Properties

• Exact Mass: 282.11033829 g/mol
• Monoisotopic Mass: 282.11033829 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.29
• XLogP3: 1.3
• Topological Polar Surface Area: 93.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid

Professional Introduction to 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic Acid (CAS No. 1806593-69-0)

4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid, identified by its CAS number 1806593-69-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research and development. The presence of both ethoxy and methoxymandelic functional groups in its molecular framework suggests potential applications in the synthesis of novel drug candidates and bioactive molecules.

The structural configuration of 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid is characterized by a complex arrangement of atoms, which includes an ester group, an aldehyde moiety, and a hydroxyl group. These functional groups contribute to its reactivity and make it a valuable intermediate in organic synthesis. The compound’s ability to undergo various chemical transformations under controlled conditions has positioned it as a key building block in the development of more sophisticated molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with potential therapeutic applications. Among these, 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid has emerged as a compound of interest due to its structural similarity to certain bioactive natural products. Researchers have been investigating its potential role in the synthesis of inhibitors targeting various biological pathways, including those involved in inflammation, metabolic disorders, and neurodegenerative diseases.

The synthesis of 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, has enabled chemists to achieve high yields and enantiomeric purity. These advancements have not only facilitated the production of the compound but also opened new avenues for its application in medicinal chemistry.

One of the most compelling aspects of 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid is its potential as a precursor for the development of enzyme inhibitors. Enzymes play critical roles in numerous biological processes, and their inhibition can lead to therapeutic benefits. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain hydrolases, which are enzymes involved in breaking down substrates into smaller molecules. This property makes it particularly relevant in the search for new treatments for enzyme-mediated diseases.

The pharmacological profile of 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid has been the focus of several preclinical studies. These studies have revealed that the compound demonstrates moderate affinity for specific binding sites on target enzymes, suggesting its potential as a lead compound for drug development. Furthermore, computational modeling techniques have been employed to predict the binding interactions between this compound and its target proteins, providing valuable insights into its mechanism of action.

In addition to its enzymatic activities, 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid has shown promise in other areas of research. For example, it has been explored as a component in the synthesis of chiral auxiliaries used in asymmetric synthesis. Chiral auxiliaries are crucial in creating enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved efficacy and reduced side effects.

The growing interest in green chemistry principles has also influenced the synthesis approaches for 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid. Researchers have been striving to develop environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption. Solvent-free reactions and catalytic methods have been particularly emphasized in these efforts, aligning with global initiatives to promote sustainable chemical practices.

The future prospects for 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid are promising, with ongoing research expected to uncover new applications and refine existing synthetic strategies. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development. Its unique structural features and versatile reactivity make it a valuable asset in the chemist’s toolbox.

In conclusion, 4-(3-Ethoxy-3-oxopropyl)-2-methoxymandelic acid (CAS No. 1806593-69-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its structural complexity, coupled with its functional groups, makes it an attractive candidate for further research and development. As advancements continue to be made in synthetic methodologies and computational biology, this compound is poised to contribute substantially to the discovery and development of novel therapeutic agents.